Cas no 857501-39-4 (1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER)
1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER
- tert-Butyl 3-hydroxy-2-oxopyrrolidine-1-carboxylate
- SCHEMBL3747054
- 857501-39-4
- D76537
- CS-0105469
-
- Inchi: 1S/C9H15NO4/c1-9(2,3)14-8(13)10-5-4-6(11)7(10)12/h6,11H,4-5H2,1-3H3
- InChI Key: HBCNEVUBKGFNGW-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(O)C1=O
Computed Properties
- Exact Mass: 201.10010796Da
- Monoisotopic Mass: 201.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.8Ų
1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM544286-1g |
tert-Butyl 3-hydroxy-2-oxopyrrolidine-1-carboxylate |
857501-39-4 | 95%+ | 1g |
$2044 | 2023-01-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1176109-1g |
tert-Butyl 3-hydroxy-2-oxopyrrolidine-1-carboxylate |
857501-39-4 | 98% | 1g |
¥17271.00 | 2024-07-28 |
1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER
Recent Advances in the Study of 1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER (CAS: 857501-39-4)
The compound 1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER (CAS: 857501-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine carboxylic acid derivative structure, has shown potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.
One of the key findings from recent research is the role of this compound as a precursor in the synthesis of bioactive molecules. Its tert-butyl ester group enhances stability and bioavailability, making it a valuable intermediate in drug development. Studies published in 2023 have demonstrated its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. These findings suggest that 857501-39-4 could serve as a promising scaffold for designing novel therapeutics.
In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. Researchers have developed more efficient and scalable routes for the production of 1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER, reducing production costs and improving yield. These innovations are critical for facilitating its use in large-scale pharmaceutical applications. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the rational design of derivatives with enhanced activity and selectivity.
The safety and toxicological profile of 857501-39-4 has also been a focus of recent investigations. Preliminary in vitro and in vivo studies indicate a favorable safety profile, with low cytotoxicity and minimal off-target effects. However, further preclinical studies are warranted to fully assess its therapeutic window and potential side effects. These studies are essential for advancing the compound into clinical trials and ensuring its suitability for human use.
In conclusion, the latest research on 1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER (CAS: 857501-39-4) highlights its multifaceted potential in drug discovery and development. Its unique chemical properties, combined with recent synthetic and pharmacological advancements, position it as a valuable candidate for further exploration. Continued research efforts will be crucial in unlocking its full therapeutic potential and translating these findings into clinical applications.
857501-39-4 (1-PYRROLIDINECARBOXYLIC ACID, 3-HYDROXY-2-OXO-, 1,1-DIMETHYLETHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)